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Compound of Interest

Compound Name: c-Met-IN-16

Cat. No.: B15579881 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for c-Met-IN-16 is not publicly available. This

guide is based on best practices for handling potent, research-grade kinase inhibitors and other

hazardous chemical compounds. Researchers, scientists, and drug development professionals

should treat c-Met-IN-16 as a potentially hazardous substance and use this information to

supplement a thorough risk assessment in conjunction with institutional safety protocols.

c-Met inhibitors are a class of small molecules that inhibit the enzymatic activity of the c-Met

tyrosine kinase.[1] Dysregulation of c-Met can lead to a variety of cancers.[1] Due to their

biological activity, potent kinase inhibitors require careful handling to minimize exposure.[2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling potent compounds like c-Met-IN-
16. The required level of PPE depends on the specific laboratory activity and the physical form

of the compound.
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Laboratory Activity
Recommended Personal
Protective Equipment

Rationale

Weighing and Aliquoting (Solid

Form)

- Respirator: Full-face powered

air-purifying respirator (PAPR)

or a NIOSH-approved N95 or

higher-rated respirator. -

Gloves: Double-gloving with

chemical-resistant nitrile

gloves. - Eye Protection:

Chemical splash goggles or a

face shield. - Body Protection:

Disposable, solid-front lab coat

with tight-fitting cuffs and

disposable sleeves. -

Ventilation: Must be performed

in a certified chemical fume

hood or a powder containment

hood.[2][4]

High risk of aerosolization and

inhalation of potent powders,

necessitating full respiratory

and skin protection.[2][4]

Solution Preparation and

Handling

- Gloves: Double-gloving with

nitrile gloves. - Eye Protection:

Chemical splash goggles or a

face shield if there is a

significant splash risk. - Body

Protection: Standard

laboratory coat. - Ventilation:

All work should be conducted

in a chemical fume hood.[2][4]

Reduces the risk of exposure

from splashes and spills, with

the primary protection being

engineering controls like a

fume hood.[4]

In Vitro / Cell Culture Assays

- Gloves: Nitrile gloves. - Eye

Protection: Safety glasses with

side shields. - Body Protection:

Standard laboratory coat. -

Containment: All cell culture

work should be performed in a

Class II biological safety

cabinet.[2]

Focuses on preventing skin

and eye contact during dosing

and handling of diluted

solutions.[2][4]
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Waste Disposal

- Gloves: Heavy-duty nitrile or

butyl rubber gloves. - Eye

Protection: Chemical splash

goggles. - Body Protection:

Standard laboratory coat.

Ensures protection against

contact with concentrated

waste materials.[2]

Operational Plan for Safe Handling
A clear and concise operational plan is essential for the safe management of c-Met-IN-16
within the laboratory.

1. Receiving and Storage:

Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.[2]

Log: Document the receipt, quantity, and storage location in the laboratory’s chemical

inventory.[2]

Store: Keep the container tightly sealed in a cool, well-ventilated, and designated area,

segregated from incompatible materials.[5][6]

2. Handling and Experimental Use:

Designated Area: Conduct all work with c-Met-IN-16 in a designated and clearly marked

area.[2][6]

Fume Hood: Perform all manipulations of the solid compound and concentrated solutions in

a certified chemical fume hood.[2][7]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.[2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[2][8]

3. Spill Management:
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In case of a spill, evacuate the area and prevent entry.

Wear appropriate PPE before starting cleanup.

For small spills, absorb with an inert material and place it in a sealed container for hazardous

waste disposal.

For larger spills, follow your institution's emergency procedures.
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Spill Management

Inspect Package
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Store Securely

Work in Designated Area

Use Fume Hood

Decontaminate Equipment

Wash Hands
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Waste Collection & Segregation

Containment & Labeling

Interim Storage

Final Disposal

Solid Waste
(Unused compound, contaminated labware, PPE)

Place in Sealed, Labeled
Hazardous Waste Containers

Liquid Waste
(Solutions containing c-Met-IN-16)

Store in Secure
Designated Area

Arrange Pickup by EHS or
Licensed Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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